Cas no 141236-49-9 (2-Pyrrolidinone, 1-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-)

• Product Name: 2-Pyrrolidinone, 1-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
• CAS No: 141236-49-9
• MF: C₁₃H₁₃NO₂
• MW: 215.25
• CID: 1303473
• PubChem ID: 763255
• Update Time: 2024-03-01

2-Pyrrolidinone, 1-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-(1-oxo-3-phenyl-2-propenyl)-, (E)-
• 2-Pyrrolidinone, 1-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
• DTXSID101212693
• SR-01000392217-1
• 1-[(2E)-1-Oxo-3-phenyl-2-propen-1-yl]-2-pyrrolidinone
• SR-01000392217
• 141236-49-9
• SCHEMBL7894672
• CHEMBL3581522
• HMS1671A02
• AKOS000573925
• 1-Cinnamoylpyrrolidin-2-one

• Inchi： 1S/C13H13NO2/c15-12-7-4-10-14(12)13(16)9-8-11-5-2-1-3-6-11/h1-3,5-6,8-9H,4,7,10H2/b9-8+
• InChI Key： NFZJMRAKWPGACP-CMDGGOBGSA-N
• SMILES： N1(C(=O)/C=C/C2=CC=CC=C2)CCCC1=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives